Cas no 1864053-14-4 (3-(2-Methoxybenzenesulfonyl)azetidine hydrochloride)

3-(2-Methoxybenzenesulfonyl)azetidine hydrochloride is a specialized chemical compound featuring a sulfonylated azetidine core with a methoxy-substituted benzene ring. Its structural design makes it valuable in medicinal chemistry and pharmaceutical research, particularly as a building block for the synthesis of bioactive molecules. The presence of the sulfonyl group enhances reactivity, facilitating further functionalization, while the azetidine ring contributes to conformational rigidity, potentially improving binding affinity in target interactions. The hydrochloride salt form ensures improved solubility and stability, making it suitable for experimental applications. This compound is particularly useful in the development of protease inhibitors and other small-molecule therapeutics, offering researchers a versatile intermediate for drug discovery.
3-(2-Methoxybenzenesulfonyl)azetidine hydrochloride structure
1864053-14-4 structure
Product Name:3-(2-Methoxybenzenesulfonyl)azetidine hydrochloride
CAS No:1864053-14-4
MF:C10H14ClNO3S
MW:263.741060733795
CID:5710636
PubChem ID:72716322
Update Time:2026-03-11

3-(2-Methoxybenzenesulfonyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • AKOS026746697
    • 1864053-14-4
    • 3-(2-METHOXYBENZENESULFONYL)AZETIDINE HYDROCHLORIDE
    • 3-((2-Methoxyphenyl)sulfonyl)azetidine hydrochloride
    • EN300-241341
    • 3-[(2-methoxyphenyl)sulfonyl]azetidine hydrochloride
    • F2167-0227
    • 3-(2-METHOXYBENZENESULFONYL)AZETIDINEHYDROCHLORIDE
    • CS-0448766
    • 3-(2-Methoxybenzenesulfonyl)azetidine hydrochloride
    • Inchi: 1S/C10H13NO3S.ClH/c1-14-9-4-2-3-5-10(9)15(12,13)8-6-11-7-8;/h2-5,8,11H,6-7H2,1H3;1H
    • InChI Key: QQYKJEFHTYESHU-UHFFFAOYSA-N
    • SMILES: Cl.S(C1C=CC=CC=1OC)(C1CNC1)(=O)=O

Computed Properties

  • Exact Mass: 263.0382922g/mol
  • Monoisotopic Mass: 263.0382922g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.8Ų

3-(2-Methoxybenzenesulfonyl)azetidine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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